Cas no 57707-20-7 (N-Cyclohexyl 4-Chlorobenzamide)

• Product Name: N-Cyclohexyl 4-Chlorobenzamide
• CAS No: 57707-20-7
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• MDL: MFCD00029412
• CID: 381555
• PubChem ID: 225461
• Update Time: 2025-05-24

N-Cyclohexyl 4-Chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-chloro-N-cyclohexyl-
• 4-Chloro-N-cyclohexylbenzamide
• N-Cyclohexyl 4-chlorobenzamide
• N-cyclohexyl-p-chlorobenzamide
• NSC14855
• CS-0211432
• SCHEMBL8303337
• NSC-14855
• DTXSID60973302
• BS-23740
• MFCD00029412
• Z31484246
• 57707-20-7
• SB77153
• AKOS000487768
• Cambridge id 5190249
• HMS1577N13
• N-Cyclohexyl-p-chlorbenzamid
• N-Cyclohexyl-4-chlorobenzamide
• KSXFAESIEUQWLY-UHFFFAOYSA-N
• N-Cyclohexyl4-chlorobenzamide
• STK053697
• DTXCID901400755
• N-Cyclohexyl 4-Chlorobenzamide

• MDL： MFCD00029412
• Inchi： 1S/C13H16ClNO/c14-11-8-6-10(7-9-11)13(16)15-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,15,16)
• InChI Key： KSXFAESIEUQWLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 237.09200
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.79340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Cyclohexyl 4-Chlorobenzamide

N-Cyclohexyl 4-Chlorobenzamide: A Comprehensive Overview

N-Cyclohexyl 4-Chlorobenzamide, also known by its CAS number 57707-20-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzamide, with a cyclohexyl group attached to the nitrogen atom and a chlorine substituent on the para position of the benzene ring. Its unique structure endows it with distinctive chemical and physical properties, making it a valuable compound in various applications.

The benzamide functional group in N-Cyclohexyl 4-Chlorobenzamide plays a crucial role in its reactivity and stability. Benzamides are known for their ability to act as both nucleophiles and electrophiles under certain conditions, which makes them versatile building blocks in organic synthesis. The presence of the cyclohexyl group introduces steric bulk and enhances the compound's solubility in organic solvents, while the chlorine substituent on the benzene ring imparts electron-withdrawing effects, influencing the compound's electronic properties.

Recent studies have explored the potential of N-Cyclohexyl 4-Chlorobenzamide in drug discovery and materials science. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anticancer and anti-inflammatory activities. The compound's ability to undergo various transformations, such as nucleophilic substitutions and condensations, makes it an attractive candidate for medicinal chemists seeking to design novel therapeutic agents.

In terms of physical properties, N-Cyclohexyl 4-Chlorobenzamide is typically a crystalline solid with a melting point around 150°C. Its solubility in common solvents like dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The compound's UV-Vis spectrum reveals absorption bands in the range of 250-300 nm, indicating its potential for use in optoelectronic materials or sensors.

The synthesis of N-Cyclohexyl 4-Chlorobenzamide can be achieved through several methods. One common approach involves the reaction of 4-chlorobenzoic acid with cyclohexylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method ensures high yields and good purity of the product. Alternatively, the compound can be prepared via nucleophilic aromatic substitution using appropriate directing groups and activating agents.

One of the most promising applications of N-Cyclohexyl 4-Chlorobenzamide lies in its use as a building block for advanced materials. For example, researchers have utilized this compound to synthesize polyamides with enhanced thermal stability and mechanical properties. These materials hold potential for use in high-performance textiles, aerospace components, and electronic devices.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing N-Cyclohexyl 4-Chlorobenzamide. By employing biocatalysts or solvent-free reaction conditions, scientists aim to reduce the environmental footprint associated with its production while maintaining high efficiency.

In conclusion, N-Cyclohexyl 4-Chlorobenzamide is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with its versatile reactivity, positions it as an important tool in modern organic synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.